Cas no 1807121-06-7 (Ethyl 4-bromopyrimidine-6-carboxylate)

• Product Name: Ethyl 4-bromopyrimidine-6-carboxylate
• CAS No: 1807121-06-7
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• CID: 4826588
• Update Time: 2025-09-26

Ethyl 4-bromopyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromopyrimidine-6-carboxylate
• ethyl 6-bromopyrimidine-4-carboxylate

• Inchi： 1S/C7H7BrN2O2/c1-2-12-7(11)5-3-6(8)10-4-9-5/h3-4H,2H2,1H3
• InChI Key： NKCBUTKSSGCFAD-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OCC)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 166
• XLogP3: 1.8
• Topological Polar Surface Area: 52.1